ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate

• IUPAC Name: ethyl 2-(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)acetate
• InChI: InChI=1S/C13H15N3O2S/c1-2-18-12(17)8-11-14-15-13(19)16(11)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,19)
• InChI Key: USWFIZRDICCTLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NNC(=S)N1CC2=CC=CC=C2
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate is a chemical compound with the CAS Number: 874754-19-5. It has a molecular weight of 277.35. The IUPAC name for this compound is ethyl (4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 277.34. Other physical and chemical properties such as boiling point, melting point, solubility, and spectral data are not available in the search results.

Scientific Research Applications

Protective Effects against Oxidative Stress

A study explored the protective effects of a series of thiazolo-triazole compounds, including ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate derivatives, against ethanol-induced oxidative stress in the liver and brain of mice. The compounds were found to effectively ameliorate peroxidative injury, suggesting their potential role in controlling oxidative stress organ selectively (Aktay et al., 2005).

Anti-Inflammatory and Analgesic Activity

Synthesis and Biological Activity

Research has synthesized and assessed the biological activities of 3-(1-adamantyl)4-substituted-5-mercapto-1,2,4-triazoles, closely related to the compound . These derivatives exhibited significant dose-dependent anti-inflammatory and analgesic activities, suggesting potential therapeutic applications (El-Emam & Ibrahim, 1991).

Anti-inflammatory and Analgesic Agents

Another study focused on the design and synthesis of thiazolo-triazole compounds substituted with flurbiprofen. These compounds, similar in structure to ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate, maintained their analgesic/anti-inflammatory activity and were found to be safer in terms of gastric lesion risks compared to flurbiprofen (Doğdaş et al., 2007).

Pharmacokinetic and Metabolic Studies

Metabolism and Pharmacokinetics

A study on 3-(6-Methylpyridine-3-yl-sulfanyl)-6-(4H-[1,2,4]triazole-3-yl-sulfanyl)-N-(1,3-thiazole-2-yl)-2-pyridine carboxamide, a glucokinase activator closely related to the queried compound, revealed large interindividual variations in pharmacokinetics among rats, influenced by the genetic polymorphism of CYP2D1. This study emphasizes the importance of considering genetic factors in the metabolism and pharmacokinetics of triazole derivatives (Hasegawa et al., 2014).